Cas no 1360887-10-0 (4,7-Difluoro-2-Methyl-indole)
4,7-Difluoro-2-Methyl-indole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Difluoro-2-Methyl-indole
- 4,7-Difluoro-2-methyl-1H-indole
- 1H-Indole, 4,7-difluoro-2-methyl-
-
- Inchi: 1S/C9H7F2N/c1-5-4-6-7(10)2-3-8(11)9(6)12-5/h2-4,12H,1H3
- InChI Key: BFSPAGAKPSGDPB-UHFFFAOYSA-N
- SMILES: N1C2=C(C(F)=CC=C2F)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
4,7-Difluoro-2-Methyl-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM231377-1g |
4,7-Difluoro-2-methyl-1H-indole |
1360887-10-0 | 95% | 1g |
$453 | 2023-02-02 | |
| Chemenu | CM231377-1g |
4,7-Difluoro-2-methyl-1H-indole |
1360887-10-0 | 95% | 1g |
$425 | 2021-08-04 | |
| TRC | D485388-1mg |
4,7-Difluoro-2-methyl-indole |
1360887-10-0 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D485388-2mg |
4,7-Difluoro-2-methyl-indole |
1360887-10-0 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D485388-10mg |
4,7-Difluoro-2-methyl-indole |
1360887-10-0 | 10mg |
$ 160.00 | 2022-06-05 |
4,7-Difluoro-2-Methyl-indole Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4,7-Difluoro-2-Methyl-indole
Introduction to 4,7-Difluoro-2-Methyl-indole (CAS No. 1360887-10-0)
4,7-Difluoro-2-Methyl-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1360887-10-0, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The presence of fluorine atoms at the 4 and 7 positions, along with a methyl group at the 2 position, imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.
Theindolecore is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its structural flexibility and ability to form hydrogen bonds make it an ideal platform for designing molecules with specific biological functions. The introduction of fluorine atoms into the indole ring system enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Specifically, the C-F bond is known for its strength and rigidity, which can improve the binding affinity of a molecule to its target protein or enzyme.
In recent years, 4,7-Difluoro-2-Methyl-indole has been studied for its potential applications in various therapeutic areas. One of the most promising applications is in the development of anticancer agents. Fluorinated indoles have shown efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation. For instance, research has demonstrated that compounds structurally related to 4,7-Difluoro-2-Methyl-indole can selectively target tyrosine kinases, which are overexpressed in many cancer types. The fluorine atoms enhance the interactions between these compounds and their binding pockets, leading to improved pharmacological activity.
Another area where 4,7-Difluoro-2-Methyl-indole has shown promise is in the treatment of infectious diseases. Fluorinated indoles exhibit broad-spectrum antimicrobial properties due to their ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Studies have highlighted the potential of this class of compounds in combating drug-resistant bacteria, making them a crucial component in the fight against emerging infectious diseases. The structural modifications introduced by fluorine atoms contribute to increased resistance against degradation by microbial enzymes, thereby extending their therapeutic efficacy.
The synthesis of 4,7-Difluoro-2-Methyl-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce fluorine atoms at specific positions on the indole ring. These reactions often require specialized ligands and catalysts to ensure regioselectivity and minimize side products. The development of efficient synthetic routes is essential for scaling up production and making these compounds more accessible for further research.
Biological evaluation of 4,7-Difluoro-2-Methyl-indole has revealed several interesting properties beyond its anticancer and antimicrobial activities. Research has shown that this compound can modulate immune responses by interacting with immune receptors and signaling pathways. This makes it a potential candidate for immunotherapy applications, particularly in autoimmune diseases where immune regulation is dysregulated. The ability of fluorinated indoles to influence immune cell function highlights their versatility as therapeutic agents.
The pharmacokinetic profile of 4,7-Difluoro-2-Methyl-indole is another critical aspect that has been extensively studied. Fluorinated compounds are known for their improved bioavailability due to enhanced lipophilicity and metabolic stability. Preclinical studies have demonstrated that 4,7-Difluoro-2-Methyl-indole exhibits favorable pharmacokinetic properties when administered orally or intravenously. These findings suggest that it could be developed into a viable drug candidate with potential clinical applications.
In conclusion,4,7-Difluoro-2-Methyl-indole (CAS No. 1360887-10-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, particularly in oncology and infectious disease treatment. As synthetic methodologies advance and our understanding of biological targets deepens,4,7-Difluoro-2-Methyl-indole is poised to play a crucial role in the discovery and development of novel therapeutics.
1360887-10-0 (4,7-Difluoro-2-Methyl-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)